2-(Furan-2-yl)-5-[5-(2-nitrophenyl)furan-2-yl]-1,3,4-oxadiazole

• IUPAC Name: 2-(furan-2-yl)-5-[5-(2-nitrophenyl)furan-2-yl]-1,3,4-oxadiazole
• InChI: InChI=1S/C16H9N3O5/c20-19(21)11-5-2-1-4-10(11)12-7-8-14(23-12)16-18-17-15(24-16)13-6-3-9-22-13/h1-9H
• InChI Key: PWFCOJPRJDWCMF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CC=C(O2)C3=NN=C(O3)C4=CC=CO4)[N+](=O)[O-]
• Molecular Formula: C16H9N3O5
• Molecular Weight: 323.26 g/mol

Description

2-(Furan-2-yl)-5-[5-(2-nitrophenyl)furan-2-yl]-1,3,4-oxadiazole is a heterocyclic compound that has been the subject of extensive research due to its potential as a therapeutic agent. This compound has shown promising results in various scientific studies, and its synthesis methods, mechanism of action, and physiological effects have been studied in detail.

Scientific Research Applications

Antimicrobial Applications

Compounds containing the 1,3,4-oxadiazole moiety exhibit significant antimicrobial properties. A study synthesized derivatives of 1,3,4-oxadiazole and evaluated them for their antibacterial and antifungal activities. Notably, certain derivatives showed remarkable antibacterial activities against pathogens such as Staphylococcus aureus and Escherichia coli (Jafari et al., 2017). Another research explored the synthesis of azo dyes fused with 1,3,4-oxadiazole, which exhibited significant antimicrobial activity, demonstrating the potential of these compounds as safer biologically active molecules (Shridhar, 2011).

Anti-inflammatory and Anti-tuberculosis Properties

A series of synthesized derivatives incorporating the 1,3,4-oxadiazole moiety were studied for their dual inhibitory effects on multidrug-resistant tuberculosis and inflammation. These compounds exhibited excellent anti-inflammatory activity and demonstrated antibacterial potential against tuberculosis at specific concentrations, highlighting the dual therapeutic potential of these molecules (Turukarabettu et al., 2019).

Chemical Properties and Reactivity

The chemical reactivity and structural properties of 1,3,4-oxadiazole derivatives have been a subject of interest. Studies have characterized these compounds using various spectroscopic techniques, revealing insights into their vibrational properties and molecular interactions. This information is crucial for understanding the molecular basis of the biological activities exhibited by these compounds (El-Azab et al., 2018).

Application in Material Science

Research has also delved into the application of 1,3,4-oxadiazole derivatives in material science, particularly as corrosion inhibitors for mild steel in acidic environments. One study showed that a furan derivative acted as a significant corrosion inhibitor, with its efficiency influenced by immersion time and temperature (Al-amiery et al., 2021).